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Compound of Interest

Compound Name: Disodium phosphate dihydrate

Cat. No.: B167983

Disodium phosphate dihydrate (NazHPOa4-2H20), a versatile inorganic salt, is a critical
component in numerous scientific and pharmaceutical applications, primarily utilized for its
buffering capacity.[1][2] It is commercially available in several grades, each defined by its purity
and the stringency of its specifications. For researchers, scientists, and drug development
professionals, selecting the appropriate grade is paramount to ensure the accuracy,
reproducibility, and safety of their work. This guide provides an objective comparison of
common grades of disodium phosphate dihydrate, supported by key experimental data and
methodologies.

The primary grades of disodium phosphate dihydrate available are Technical, Food,
Pharmaceutical (USP/EP/BP), and Analytical Grade. The key differentiators among these
grades lie in their purity, the permissible levels of impurities such as heavy metals and other
ions, and the scope of quality control testing they undergo.[3] Pharmaceutical grades, for
instance, must adhere to the stringent requirements of pharmacopeias like the United States
Pharmacopeia (USP) and the European Pharmacopoeia (EP), making them suitable for use as
excipients in drug formulations.[2] Food Grade, as the name suggests, is certified safe for
consumption and is used to regulate pH, emulsify, and stabilize processed foods.[4][5]
Analytical Grade reagents are characterized by very high purity and are intended for use in
quantitative analysis and research where impurities could interfere with results.[6]

Comparative Specifications of Disodium Phosphate
Dihydrate Grades
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The following table summarizes the typical specifications for different grades of disodium

phosphate dihydrate, compiled from various supplier and regulatory sources. These values

represent common industry standards and may vary slightly between manufacturers.

Pharmaceutica

Technical Analytical
Parameter Food Grade | Grade
Grade Grade
(USPIEP)
Assay (as ]
) Variable, often 98.0% - 101.0%
Na2HPOa, dried >98.0%[4] >99.5%][6]
_ 297% [7]
basis)
) Not always
pH (5% solution) N 8.4 - 9.6[4] 9.0 - 9.2[8] 9.0 - 9.2[6]
specified
Loss on Drying ) Not specified,
Variable 18.0% - 22.0%[9] 19.5% - 21.0%][7] .
(LOD) focus on purity
Not specified,
Water Insoluble Not always
- <0.2%][4] <0.4%[7] expected to be
Substances specified o
minimal
) Not always Not always <0.04% (EP/BP),
Chloride (ClI) N -~ <0.001%[6]
specified specified <0.06% (USP)[7]
Not always Not always <0.1% (EP/BP),
Sulfate (SOa4) N _ <0.005%[6]
specified specified <0.2% (USP)[7]
<4 ppm (EP/BP),
_ Not always
Arsenic (As) - <1 ppm[4] <16 ppm (USP) <0.5 ppm[8]
specified
[7]
Not always Not specified in <10 ppm (as
Lead (Pb) - <1 ppm[4]
specified USP/EP Heavy Metals)[6]
Heavy Metals (as  Not always Not always
. " <10 ppm <5 ppm(8]
Pb) specified specified
Not always Not always
Iron (Fe) -~ N <40 ppm([7] <10 ppm[6]
specified specified
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Experimental Protocols for Key Parameters

The determination of the quality of disodium phosphate dihydrate relies on a set of
standardized analytical procedures. Below are the methodologies for some of the critical
parameters, often based on pharmacopeial monographs.

Assay (Acid-Base Titration)

This method determines the purity of the substance by quantifying the amount of disodium
phosphate.

e Principle: Disodium phosphate is a dibasic salt. The assay is typically performed by titrating a
solution of the sample with a standardized acid (e.g., hydrochloric acid) to a specific
endpoint, often determined potentiometrically or with an indicator. The amount of acid
consumed is directly proportional to the amount of disodium phosphate in the sample.

e Procedure (based on Titration):

[¢]

Accurately weigh a specified amount of the previously dried sample.[10]
o Dissolve the sample in a suitable volume of distilled water.
o Titrate the solution with a standardized solution of hydrochloric acid (e.g., 0.1 M HCI).

o The endpoint is determined by a sharp change in pH, often measured with a pH meter,
corresponding to the conversion of HPO42~ to H2POa4~.

o The percentage of NazHPOa is calculated based on the volume of titrant used, its molarity,
and the initial weight of the sample.

pH Determination

This test measures the acidity or alkalinity of a solution of the substance.

e Principle: The pH of a solution is a measure of the hydrogen ion concentration. For
disodium phosphate dihydrate, it is typically measured for a 5% aqueous solution.

e Procedure:
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o Prepare a 5% w/v solution of the sample in carbon dioxide-free water.
o Calibrate a pH meter using standard buffer solutions.

o Immerse the electrode in the sample solution and record the pH once the reading has
stabilized.

Loss on Drying (LOD)

This test determines the amount of volatile matter, primarily water, in the sample.

e Principle: The sample is heated at a specified temperature until it reaches a constant weight.
The weight loss is attributed to the evaporation of water.

e Procedure:

o Accurately weigh a sample of disodium phosphate dihydrate in a tared, shallow
weighing bottle.

o Heat the sample in a drying oven at a specified temperature (e.g., 130°C) for a defined
period (e.g., 2 hours).[7]

o Cool the sample in a desiccator and re-weigh.
o Repeat the heating and cooling process until a constant weight is achieved.

o The percentage loss on drying is calculated from the difference in weight.

Heavy Metals Test

This procedure is used to control the content of metallic impurities that are colored by sulfide
ions.

¢ Principle: The color produced by the reaction of the heavy metals in the sample with a sulfide
source (like thioacetamide) is compared to the color of a standard solution of a known lead
concentration.

e Procedure (General Method):
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o A solution of the sample is prepared in a suitable solvent.
o The pH of the solution is adjusted with a buffer.
o A sulfide source is added, and the solution is allowed to stand for a specified time.

o Simultaneously, a standard solution containing a known amount of lead is treated in the
same manner.

o The color of the sample solution is compared to the color of the standard solution. The
sample passes the test if its color is not darker than that of the standard.

Visualizing Grade Selection and Experimental
Workflow

The following diagrams illustrate the decision-making process for selecting the appropriate
grade of disodium phosphate dihydrate and a typical experimental workflow for its quality
control.
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Caption: Grade selection workflow for disodium phosphate dihydrate.
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Caption: Quality control workflow for disodium phosphate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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